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Compound of Interest

Compound Name: brevican

Cat. No.: B1176078

For researchers, scientists, and drug development professionals, adherence to proper disposal
protocols is a cornerstone of laboratory safety and environmental responsibility. This guide
provides essential, step-by-step procedures for the disposal of brevican, a chondroitin sulfate
proteoglycan of the brain's extracellular matrix, and related biological materials. Understanding
the nature of the substance is the first critical step in determining the correct disposal pathway.

Brevican, in a research context, is a biological material. Commercially available products, such
as monoclonal antibodies to brevican, are often classified as non-hazardous, with no specific
safety data sheet (SDS) required for disposal.[1] However, the appropriate disposal procedure
depends on the context of its use. Waste containing brevican may be classified as non-
hazardous biological waste, biohazardous waste, or be part of a more complex waste stream if
mixed with hazardous chemicals.

Step-by-Step Disposal Procedures

The primary determinant for the disposal of brevican-containing waste is whether it is
considered biohazardous. This is dictated by its use in experiments involving infectious agents,
recombinant DNA (rDNA), or other potentially infectious materials.

1. Non-Hazardous Biological Waste Disposal (Default for Pure Protein/Antibody Solutions)

If brevican or a brevican antibody has not been in contact with biohazardous agents, it can
typically be disposed of as non-hazardous biological waste.
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e Liquid Waste:
o Dilute the protein solution with a copious amount of water.

o Pour the diluted solution down a laboratory sink, followed by flushing with additional water.
[2] This is generally acceptable for small quantities of non-hazardous protein solutions.
Always consult your institution's specific guidelines.

» Solid Waste (e.g., contaminated pipette tips, tubes):
o These materials are often considered regular laboratory trash.
o Dispose of them in the appropriate laboratory waste container.
2. Biohazardous Waste Disposal

If brevican has been used in cell culture, with animal tissues, or in any context that could
involve infectious agents, the waste must be treated as biohazardous.[3][4]

e Liquid Biohazardous Waste:

o Decontamination: Treat the liquid waste with a suitable chemical disinfectant, such as a
10% bleach solution (1 part bleach to 9 parts liquid waste), for a minimum contact time of
30 minutes.[3][5]

o Disposal: After decontamination, the treated liquid can typically be poured down the drain
with running water.[2][3]

» Solid Biohazardous Waste (e.g., contaminated flasks, gloves, pipette tips):

Collection: Place all contaminated solid waste into a designated, leak-proof biohazard bag.

[4][6]

[¢]

Decontamination: The sealed biohazard bag must be decontaminated, typically by

[¢]

autoclaving.[4]

[¢]

Final Disposal: Once autoclaved and cooled, the bag can be placed in the designated
regulated medical waste container for pickup by a licensed waste vendor.[4]
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Summary of Disposal Procedures

For clarity, the table below summarizes the disposal pathways for different types of laboratory

waste that may contain brevican.

Waste Type

Examples

Disposal Procedure

Non-Hazardous Liquid

Pure brevican protein solution,

antibody solution in buffer.

Dilute with water and pour
down the sanitary sewer. Flush

with ample water.[2]

Non-Hazardous Solid

Pipette tips, tubes, and gloves
used with non-hazardous

brevican solutions.

Dispose of in the regular

laboratory trash.

Biohazardous Liquid

Cell culture media containing
brevican, supernatants from
experiments with infectious

agents.

Decontaminate with 10%
bleach for at least 30 minutes,
then pour down the drain with

running water.[3]

Biohazardous Solid

Culture flasks, plates, pipette
tips, and gloves in contact with

biohazardous materials.

Collect in a biohazard bag,
decontaminate via autoclave,
and then place in the regulated

medical waste stream.[4]

Sharps

Needles, scalpels, or glass
slides contaminated with

biological material.

Place in a designated,
puncture-resistant sharps
container. When full, seal and
place in the regulated medical

waste stream.[2][6]

Animal Carcasses/Tissues

Animal tissues from which
brevican was extracted or
studied.

Place in a clear plastic bag
and coordinate disposal
through your institution's
Environmental Health and
Safety (EHS) department,

often via incineration.[3][7]

Decision Workflow for Laboratory Waste Disposal
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The following diagram illustrates the decision-making process for the proper segregation and

disposal of laboratory waste.

Is it potentially
infectious (cells, DNA,
etc.)?
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Click to download full resolution via product page

Decision workflow for laboratory waste segregation.

Disclaimer: This guide provides general recommendations. Researchers must always consult
and adhere to the specific guidelines and protocols established by their institution's
Environmental Health and Safety (EHS) department. In cases of uncertainty, or if working with
a similarly named but chemically distinct compound, always refer to the manufacturer's Safety
Data Sheet (SDS) for specific handling and disposal instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. Biological Waste Guide | Environmental Health and Safety [ehs.uconn.edu]

3. How to Identify, Label, Package and Dispose of Biohazardous and Medical Waste
[blink.ucsd.edu]

e 4. Regulated Medical Waste Management | Icahn School of Medicine [icahn.mssm.edu]
e 5. flinnsci.com [flinnsci.com]
o 6. Biological Waste — EHS [ehs.mit.edu]

e 7. Animal Related Waste Disposal — Environment, Health & Safety — UW-Madison
[ehs.wisc.edu]
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Brevican and Related Biological Materials]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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